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Compound of Interest

Compound Name: Calcein Orange™ Diacetate

Cat. No.: B1164575

Get Quote

Calcein Orange™ Diacetate is a cell-permeant probe designed to assess cell viability and

membrane integrity. Its utility is rooted in a two-stage mechanism that selectively identifies

living cells within a population.

Initially, the molecule is in its diacetate form, a non-fluorescent and hydrophobic compound that

can freely cross the intact plasma membrane of living cells. Once inside the cytoplasm,

ubiquitous intracellular esterase enzymes cleave the two acetate groups. This enzymatic

conversion transforms the molecule into the highly fluorescent Calcein Orange, which is also

negatively charged and thus membrane-impermeant. Consequently, the fluorescent signal is

retained only within cells that possess both active esterases and an intact cell membrane, the

hallmarks of viability. Damaged or dead cells with compromised membranes cannot retain the

dye and therefore do not fluoresce.
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Caption: Mechanism of Calcein Orange™ Diacetate activation in live cells.

Physicochemical Properties and Data
A precise understanding of the probe's characteristics is foundational to experimental design.

The following table summarizes the key properties of Calcein Orange™ Diacetate.
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Property Value
Significance for
Experimental Design

Molecular Formula C29H26N2O9 -

Molecular Weight 546.53 g/mol

Essential for accurate molar

concentration calculations of

stock solutions.

Excitation (Max) ~550 nm

Guides selection of

appropriate laser lines (e.g.,

532 nm or 561 nm) or filters.

Emission (Max) ~575 nm

Dictates the choice of emission

filters for detection to maximize

signal-to-noise.

Form Solid

Supplied as a powder,

requiring reconstitution before

use.

Solubility Soluble in DMSO

DMSO is the recommended

solvent for creating

concentrated stock solutions.

Storage
≤-20°C, Desiccated, Protect

from Light

Critical for preventing

degradation and ensuring

long-term stability of the probe.

Reagent Preparation: A Foundation for
Reproducibility
The preparation of a stable, accurately concentrated stock solution is the most critical step in

any staining protocol. Improper handling is a primary source of experimental variability.

Protocol: Reconstitution of Calcein Orange™ Diacetate
Pre-equilibration: Before opening, allow the vial of lyophilized powder to warm to room

temperature for approximately 20 minutes. This prevents condensation of atmospheric
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moisture onto the powder, which can lead to hydrolysis and degradation.

Solvent Addition: Add the appropriate volume of high-quality, anhydrous dimethyl sulfoxide

(DMSO) to the vial to create a stock solution, typically in the range of 1 to 10 mM. For

example, to make 100 µL of a 1 mM stock solution, add 100 µL of DMSO to 54.65 µg of the

powder.

Dissolution: Vortex the vial thoroughly for at least one minute to ensure the powder is

completely dissolved. The solution should be clear and free of particulates.

Aliquoting and Storage:

To minimize freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in low-protein-binding tubes.

Store these aliquots tightly sealed at ≤-20°C.

Crucially, the probe is light-sensitive. Protect the stock solution and all working solutions

from light by wrapping vials in aluminum foil and working in subdued lighting conditions.

Experimental Workflow: Staining and Analysis
This protocol provides a general framework for staining adherent or suspension cells. The final

working concentration and incubation times must be optimized for your specific cell type and

experimental conditions.
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Cell Staining and Analysis Workflow

Essential Controls

Start:
Seed and Culture Cells

Prepare Working Solution:
Dilute Stock (e.g., 1-10 µM)

in buffer (PBS, HBSS)

1. Prepare Dye

Incubation:
Add working solution to cells.
Incubate 15-30 min at 37°C.

2. Stain Cells

Wash Step (Optional):
Remove excess dye with buffer

to reduce background.

3. Reduce Background

Analyze:
Image on fluorescent microscope

or run on flow cytometer.

4. Acquire Data

End:
Quantify Fluorescent Cells

5. Interpret Results

Unstained Cells:
(Autofluorescence Control)

Set baseline

Killed Cells:
(Positive Control for Dead Cells,

 e.g., with ethanol)

Confirm no signal

Click to download full resolution via product page

Caption: General experimental workflow for cell viability staining.
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Protocol: Cell Staining for Fluorescence Microscopy
Cell Preparation: Culture cells on a suitable imaging plate or slide (e.g., glass-bottom dish)

until they reach the desired confluency.

Working Solution Preparation:

On the day of the experiment, thaw a single aliquot of the Calcein Orange™ Diacetate
stock solution.

Prepare a fresh working solution by diluting the stock solution into a buffered saline

solution (e.g., PBS or HBSS) to a final concentration typically between 1 and 10 µM. The

optimal concentration should be determined empirically.

Causality Note: Using a serum-free, phenol red-free medium or buffer for staining is

critical. Serum contains esterases that can hydrolyze the dye extracellularly, increasing

background fluorescence. Phenol red can also contribute to background fluorescence.

Staining:

Remove the culture medium from the cells.

Gently add the prepared working solution to cover the cells.

Incubate the cells for 15 to 30 minutes at 37°C, protected from light.

Washing (Optional but Recommended):

Aspirate the staining solution.

Gently wash the cells once or twice with warm buffer to remove any extracellular dye,

which significantly improves the signal-to-noise ratio.

Imaging:

Add fresh buffer to the cells for imaging.
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Immediately analyze the sample using a fluorescence microscope equipped with

appropriate filters for orange fluorescence (e.g., TRITC or Texas Red filter sets). Live cells

will exhibit bright orange cytoplasmic fluorescence.

Troubleshooting and Scientific Integrity
A self-validating protocol includes appropriate controls and an awareness of potential artifacts.

Issue Potential Cause(s) Recommended Solution(s)

High Background

Fluorescence

1. Extracellular hydrolysis of

the dye by esterases in serum.

2. Staining concentration is too

high. 3. Inadequate washing.

1. Stain cells in serum-free

medium or buffer. 2. Titrate the

working concentration of the

dye to find the lowest effective

concentration. 3. Include one

or two gentle wash steps after

incubation.

Weak or No Signal

1. Dye has degraded due to

improper storage (light

exposure, moisture, freeze-

thaw cycles). 2. Low esterase

activity in the specific cell type.

3. Incorrect filter sets used for

imaging.

1. Use a fresh aliquot of stock

solution. Always protect from

light. 2. Increase incubation

time or dye concentration.

Confirm cell viability with an

alternative method (e.g.,

trypan blue). 3. Verify that the

excitation and emission filters

match the spectral profile of

Calcein Orange (~550/575

nm).

Inconsistent Staining

1. Uneven application of the

staining solution. 2. Cell stress

or death induced by the

staining procedure itself.

1. Ensure the cell monolayer is

completely and evenly covered

with the working solution. 2.

Handle cells gently during

washes. Minimize exposure to

phototoxic light levels during

imaging.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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